1-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-3-(2,6-difluorophenyl)urea

• IUPAC Name: 1-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]-3-(2,6-difluorophenyl)urea
• InChI: InChI=1S/C16H16F2N4O2/c17-11-2-1-3-12(18)15(11)20-16(24)19-8-9-22-14(23)7-6-13(21-22)10-4-5-10/h1-3,6-7,10H,4-5,8-9H2,(H2,19,20,24)
• InChI Key: FEHMEGCMDKYHAS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CCNC(=O)NC3=C(C=CC=C3F)F
• Molecular Formula: C16H16F2N4O2
• Molecular Weight: 334.32 g/mol

Description

1-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-3-(2,6-difluorophenyl)urea is a synthetic compound that has been synthesized and studied for its potential use in scientific research. In

Scientific Research Applications

Antibacterial and Antimicrobial Applications

• Synthesis and Antibacterial Evaluation of Novel Heterocyclic Compounds : A study aimed at synthesizing new heterocyclic compounds containing a sulfonamido moiety for use as antibacterial agents. Several derivatives, including pyran, pyridine, and pyridazine derivatives, were synthesized and tested for antibacterial activity, with eight compounds showing high activities (Azab, Youssef, & El-Bordany, 2013).

Anticancer Activity

• Ferric (III) Chloride-Catalyzed Synthesis of 3, 4-Dihydropyrimidine-2(1H) Ones / Thiones : This research describes the synthesis of 3,4-Dihydropyrimidine-2(1H)Ones/Thiones and their antioxidant activities. Some synthesized compounds showed significant antioxidant properties and anticancer effects, indicating potential for new chemical compound development (Magtoof, 2018).

Corrosion Inhibition

• Corrosion inhibition performance of 1,3,5-triazinyl urea derivatives : Evaluated the efficiency of 1,3,5-triazinyl urea derivatives as corrosion inhibitors for mild steel in acidic solutions. The study demonstrated that these derivatives are effective corrosion inhibitors due to their strong adsorption on the steel surface (Mistry, Patel, Patel, & Jauhari, 2011).

Synthesis and Structural Analysis

• New Method for the Synthesis of 1-Substituted (3a,6a)-Diaryl­glycolurils : Developed a novel approach for synthesizing 1-substituted 3а,6а-diarylglycolurils, demonstrating the versatility and potential applications of urea derivatives in creating complex molecular structures (Baranov et al., 2017).

Antioxidant and Anticholinesterase Activities

• Synthesis, antioxidant and anticholinesterase activities of novel coumarylthiazole derivatives : This research synthesized coumarylthiazole derivatives with aryl urea/thiourea groups, evaluating their inhibitory effects on acetylcholinesterase and butyrylcholinesterase, alongside their antioxidant activities. The study highlighted compounds with significant inhibitory and antioxidant properties (Kurt, Gazioğlu, Sonmez, & Kuçukislamoglu, 2015).